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Compound of Interest

Compound Name:
5-Amino-2-

methylbenzenesulfonamide

Cat. No.: B032415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 5-Amino-2-
methylbenzenesulfonamide, an important intermediate in the synthesis of pharmaceutical

compounds such as Pazopanib, an angiogenesis inhibitor.[1][2] This document outlines the key

crystallographic data, experimental methodologies for its synthesis and crystallization, and a

visualization of its molecular structure.

Crystallographic Data
The crystal structure of 5-Amino-2-methylbenzenesulfonamide has been determined by

single-crystal X-ray diffraction.[3][4] The compound, with the chemical formula C₇H₁₀N₂O₂S,

crystallizes in an orthorhombic system.[3][5][6] A summary of the crystal data and structure

refinement parameters is presented in Table 1.

Table 1: Crystal Data and Structure Refinement for 5-Amino-2-methylbenzenesulfonamide[3]

[4]
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Parameter Value

Empirical Formula C₇H₁₀N₂O₂S

Formula Weight 186.23 g/mol

Crystal System Orthorhombic

Space Group Iba2

a 10.679 (2) Å

b 22.431 (5) Å

c 7.1980 (14) Å

Volume 1724.2 (6) Å³

Z 8

Temperature 294 K

Radiation Mo Kα (λ = 0.71073 Å)

Density (calculated) 1.435 Mg/m³

Absorption Coefficient (μ) 0.34 mm⁻¹

F(000) 784

Crystal Size 0.30 × 0.20 × 0.10 mm

θ range for data collection 1.8° to 25.3°

Reflections collected 1587

Independent reflections 1432

R(int) 0.044

Final R indices [I > 2σ(I)] R1 = 0.040, wR2 = 0.120

Goodness-of-fit on F² 1.00

The crystal structure is stabilized by intermolecular N—H⋯O hydrogen bonds, which link the

molecules into a three-dimensional network.[3][4]
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Experimental Protocols
Synthesis of 5-Amino-2-methylbenzenesulfonamide
The synthesis of the title compound involves a two-step process starting from N-acetylamino-2-

toluenesulfonyl chloride.[3]

Step 1: Ammonolysis

Ammonium hydroxide (25 ml) is added to N-acetylamino-2-toluenesulfonyl chloride (10.7 g).

[3]

The mixture is cooled, and a 20% sulfuric acid solution (10 ml) is slowly added, maintaining

the temperature at 273–278 K for 5 minutes.[3]

The resulting sulfonamide is collected, washed with ice water, and dried to yield a crystalline

crude solid (67% yield).[3]

Step 2: Deacetylation

Hydrochloric acid (15 ml, 18%) is added to the N-acetyltoluenesulfonamide (5.6 g).[3]

The mixture is refluxed for 20 minutes.[3]

The solution is then diluted with an equal volume of water, and the pH is adjusted to 8 with

sodium carbonate.[3]

After cooling, the precipitate of 5-Amino-2-methylbenzenesulfonamide is collected and

washed with ice water (3.9 g yield).[3]

Crystallization
Single crystals suitable for X-ray diffraction analysis were obtained by the slow evaporation of

an ethanol solution of the synthesized compound.[3]

Structure Determination
The crystal structure was determined using a single-crystal X-ray diffraction technique.
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Data Collection: An Enraf–Nonius CAD-4 diffractometer was used for data collection.[3]

Structure Solution and Refinement: The structure was solved using SHELXS97 and refined

using SHELXL97.[3] Hydrogen atoms were positioned geometrically and constrained to ride

on their parent atoms.[3]

Molecular Structure and Interactions
The molecular structure of 5-Amino-2-methylbenzenesulfonamide consists of a benzene ring

substituted with a methyl group, an amino group, and a sulfonamide group. The bond lengths

and angles are within the normal ranges.[3] The benzene ring is planar, with the sulfur, oxygen,

and nitrogen atoms of the sulfonamide group and the carbon atom of the methyl group lying

close to this plane.[3]

The crystal packing is primarily influenced by intermolecular N-H···O hydrogen bonds, which

create a stable three-dimensional network.[3]

Below is a diagram illustrating the logical relationship of the synthesis workflow.
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Synthesis Workflow for 5-Amino-2-methylbenzenesulfonamide

Step 1: Ammonolysis

Step 2: Deacetylation
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Caption: Synthesis and crystallization workflow.

The following diagram illustrates the molecular structure of 5-Amino-2-
methylbenzenesulfonamide.

Caption: 2D molecular structure diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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